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Compound of Interest

Compound Name: 1-Methylpiperidine

Cat. No.: B042303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 1-Methylpiperidine, a versatile

heterocyclic amine with significant applications in organic synthesis and the pharmaceutical

industry. This document consolidates essential information, including its chemical identifiers,

physical and chemical properties, detailed synthesis protocols, and key reactions. All

quantitative data is presented in structured tables for ease of reference. Furthermore, this

guide includes diagrammatic representations of a key synthesis workflow to facilitate a deeper

understanding of the experimental processes.

Core Identifiers and Molecular Structure
1-Methylpiperidine, also known as N-methylpiperidine, is a cyclic tertiary amine.[1][2] Its

fundamental identifiers and structural information are crucial for its application in research and

development.
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Identifier Value Source

CAS Number 626-67-5 [1][3][4][5][6]

Molecular Formula C6H13N [1][3][4][5][6]

IUPAC Name 1-methylpiperidine [1][3][4]

Molecular Weight 99.18 g/mol [1][3][5]

Synonyms
N-Methylpiperidine, Piperidine,

1-methyl-
[4][5][6]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 1-Methylpiperidine is essential

for its handling, storage, and application in various experimental setups.
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Property Value Conditions Source

Appearance Colorless liquid Room Temperature [1][3][4]

Odor
Amine-like, pepper-

like
- [1][4]

Density 0.82 g/cm³ 20 °C [1]

Boiling Point 106-107 °C - [3][7]

Melting Point -8.0 °C - [3]

Flash Point 3 °C - [1]

Ignition Temperature 205 °C - [1]

Solubility

Miscible with water;

Soluble in ethanol,

ether, acetone

- [1][3]

Vapor Pressure 19.4 mmHg 25 °C [7]

Refractive Index 1.4378 20 °C [7]

Dynamic Viscosity 5 mPa·s 20 °C [1]

pH 12
100 g/l aqueous

solution at 20 °C
[1]

Safety and Handling
1-Methylpiperidine is a hazardous substance and requires careful handling.[8] It is highly

flammable, corrosive, and toxic.[1][4][8]
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Hazard Classification GHS Pictograms Hazard Statements

Flammable liquids (Category

2)
GHS02: Flammable

H225: Highly flammable liquid

and vapor.[1]

Acute toxicity, Oral (Category

3)
GHS06: Toxic H301: Toxic if swallowed.[1]

Acute toxicity, Dermal

(Category 3)
GHS06: Toxic

H311: Toxic in contact with

skin.[1]

Acute toxicity, Inhalation

(Category 3)
GHS06: Toxic H331: Toxic if inhaled.[1]

Skin corrosion/irritation

(Category 1B)
GHS05: Corrosive

H314: Causes severe skin

burns and eye damage.[1]

Hazardous to the aquatic

environment (Chronic,

Category 3)

-
H412: Harmful to aquatic life

with long lasting effects.[1]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[8][9]

Use only in a well-ventilated area.[8]

Wear protective gloves, protective clothing, eye protection, and face protection.[8]

In case of fire, use CO2, dry chemical, or foam for extinction.[8]

Store in a well-ventilated place. Keep container tightly closed.[8]

Experimental Protocols: Synthesis of 1-
Methylpiperidine
Several methods for the synthesis of 1-Methylpiperidine have been reported. The following

are detailed protocols for common laboratory and industrial scale preparations.
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Technical Production via Catalytic Amination of 5-
Amino-1-pentanol
This method is suitable for large-scale industrial production.

Methodology:

Catalyst Preparation: A catalyst consisting of copper oxide and sodium oxide supported on

aluminum oxide (Al₂O₃) is prepared and arranged in a fixed-bed reactor.

Reaction Setup: A continuous tube or tube bundle reactor is used. The reaction is carried out

in the liquid phase.

Reaction Execution: 5-Amino-1-pentanol and methanol are continuously fed into the reactor.

Reaction Conditions: The reaction is maintained at a temperature of 180–230 °C and a

pressure of 70–120 bar.[1]

Purification: The product stream from the reactor is subjected to multistage distillation in

fractionating columns to purify the 1-Methylpiperidine.[1]

Reactants
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Caption: Industrial Synthesis of 1-Methylpiperidine.

Synthesis of Methyl 1-Methylpiperidine-4-carboxylate
This protocol details the synthesis of a derivative of 1-Methylpiperidine.

Methodology:

Reaction Setup: In a suitable reaction vessel, dissolve 178.64 g (1 mol) of 1-

methylisonipecotic acid hydrochloride in 350 mL of methanol.[10]

Addition of Reagent: Cool the stirred solution to -10 °C using an ice-salt bath.

Thionyl Chloride Addition: Slowly add 112.8 mL of thionyl chloride dropwise to the cooled

solution over a period of 1 hour.[10]

Reaction Progression: After the addition is complete, remove the cooling bath and allow the

reaction temperature to rise to 40 °C. Maintain this temperature for 2 hours.[10]

Neutralization and Extraction: Adjust the pH of the solution to approximately 8 with sodium

carbonate. Extract the product with methylene chloride.[10]

Drying and Evaporation: Dry the methylene chloride solution and then evaporate the solvent

to yield the final product.[10]

Product: The procedure yields 136.88 g (87%) of methyl 1-methylpiperidine-4-carboxylate

as a clear liquid.[10]

Chemical Reactivity and Applications
1-Methylpiperidine serves as a crucial starting material and reagent in a variety of organic

syntheses.

Synthesis of Mepiquat Chloride: It is used as an intermediate in the production of the plant

growth regulator mepiquat chloride.[1]

Catalyst Systems: It is employed as a reagent for the synthesis of ruthenium-based catalyst

systems.[1]
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Synthesis of Antibacterial Salts: 1-Methylpiperidine is used in the preparation of

antibacterial imidazolium, pyrrolidinium, and piperidinium salts.[1][11]

Morita-Baylis-Hillman Reaction: It has been effectively used as a catalyst in this reaction.[5]

Alkylation and Acylation Reactions: As a nucleophile, it participates in alkylation and

acylation reactions to form new carbon-carbon and amide bonds, respectively.[2]

Condensation Reactions: It is utilized in condensation reactions such as the Mannich

reaction.[2]

Synthesis of Unsymmetrical Ureas: It is a reactant for the synthesis of unsymmetrical ureas.

[11]
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Caption: Key Applications of 1-Methylpiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methylpiperidine - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b042303?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3260320.htm
https://www.pharmaffiliates.com/en/626-67-5-1-methylpiperidine-pa270026434.html
https://www.smolecule.com/products/s597564
https://www.smolecule.com/products/s597564
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3260320.htm
https://www.benchchem.com/product/b042303?utm_src=pdf-body-img
https://www.benchchem.com/product/b042303?utm_src=pdf-body
https://www.benchchem.com/product/b042303?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Buy 1-Methylpiperidine | 626-67-5 [smolecule.com]

3. solubilityofthings.com [solubilityofthings.com]

4. N-Methylpiperidine | C6H13N | CID 12291 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. pharmaffiliates.com [pharmaffiliates.com]

6. Piperidine, 1-methyl- [webbook.nist.gov]

7. 1-methyl piperidine, 626-67-5 [thegoodscentscompany.com]

8. fishersci.com [fishersci.com]

9. fishersci.com [fishersci.com]

10. prepchem.com [prepchem.com]

11. N-Methylpiperidine | 626-67-5 [chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-
Methylpiperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042303#1-methylpiperidine-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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